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Compound of Interest

Compound Name: 4-Isopropylbenzoic Acid

Cat. No.: B349260

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 4-
Isopropylbenzoic acid, also known as cuminic acid. It covers the theoretical calculation based
on its chemical formula and details experimental methodologies for its determination in a
laboratory setting. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals involved in drug development and other scientific disciplines
where precise molecular weight is critical.

Core Properties of 4-Isopropylbenzoic Acid

4-1sopropylbenzoic acid is an organic compound with the chemical formula C10H1202.[1][2][3]
[4][5][6] It is classified as a carboxylic acid and a derivative of benzoic acid, where an isopropyl
group is attached to the para (4-position) of the benzene ring.[1][2][3]

Quantitative Data Summary

The fundamental quantitative data for 4-lsopropylbenzoic acid are summarized in the table
below for easy reference.
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Property Value Source
Molecular Formula C10H1202 [11121131[5]
Molecular Weight (Calculated) 164.20 g/mol [1112][3]1[4][6]
CAS Number 536-66-3 [21[31[5][6]
Melting Point 117-120 °C [31[7]

Water Solubility 0.151 mg/mL at 25 °C [8]

Theoretical Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The chemical formula for 4-lsopropylbenzoic acid is C10H120:.

The calculation is as follows:

e Carbon (C): 10 atoms x 12.011 u=120.11u

e Hydrogen (H): 12 atoms x 1.008 u = 12.096 u

e Oxygen (O): 2 atoms x 15.999 u = 31.998 u

Total Molecular Weight = 120.11 + 12.096 + 31.998 = 164.204 u

This value is typically expressed in grams per mole ( g/mol ) for macroscopic calculations.

Experimental Determination of Molecular Weight

Several experimental techniques can be employed to determine the molecular weight of 4-
Isopropylbenzoic acid. The choice of method often depends on the required accuracy, the
amount of sample available, and the nature of the substance.

Titration

Titration is a classic and cost-effective method for determining the equivalent weight of an
acidic or basic compound. For a monoprotic acid like 4-lsopropylbenzoic acid, the equivalent
weight is equal to its molecular weight.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://web.mnstate.edu/jasperse/chem365/Acid%20Unknown.doc.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_12_Experiments/10%3A_Determination_of_the_Molar_Mass_by_Freezing_Point_Depression_(Experiment)
https://iu.pressbooks.pub/iuegenchemlabs/chapter/chapter-1/
https://extension.uga.edu/content/dam/extension/programs-and-services/science-behind-our-food/documents/freezingpoint.pdf
https://web.mnstate.edu/jasperse/chem365/Acid%20Unknown.doc.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_12_Experiments/10%3A_Determination_of_the_Molar_Mass_by_Freezing_Point_Depression_(Experiment)
https://iu.pressbooks.pub/iuegenchemlabs/chapter/chapter-1/
https://www.cerritos.edu/chemistry/_includes/docs/Chem_111/Lab/Exp%2011%20Freezing%20Pt%20Fall%2008.pdf
https://www.slideshare.net/slideshow/experiment-9-freezing-point-depression/36578843
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_12_Experiments/10%3A_Determination_of_the_Molar_Mass_by_Freezing_Point_Depression_(Experiment)
https://iu.pressbooks.pub/iuegenchemlabs/chapter/chapter-1/
https://extension.uga.edu/content/dam/extension/programs-and-services/science-behind-our-food/documents/freezingpoint.pdf
https://www.slideshare.net/slideshow/experiment-9-freezing-point-depression/36578843
https://iu.pressbooks.pub/iuegenchemlabs/chapter/chapter-1/
https://www.researchgate.net/post/What_is_the_procedure_for_determining_carboxyl_groups_by_the_acid-base_titration_method12
https://pubchem.ncbi.nlm.nih.gov/compound/cumic%20acid
https://www.benchchem.com/product/b349260?utm_src=pdf-body
https://www.benchchem.com/product/b349260?utm_src=pdf-body
https://www.benchchem.com/product/b349260?utm_src=pdf-body
https://www.benchchem.com/product/b349260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b349260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol:

o Preparation of Standardized NaOH Solution: Prepare a sodium hydroxide (NaOH) solution of
a known concentration (e.g., 0.1 M) and standardize it against a primary standard like
potassium hydrogen phthalate (KHP).

o Sample Preparation: Accurately weigh a sample of 4-lsopropylbenzoic acid (approximately
0.2 g) and dissolve it in a suitable solvent, such as ethanol, as it has limited solubility in
water.[1][7]

« Titration Setup: Add a few drops of a suitable indicator, such as phenolphthalein, to the
dissolved 4-Isopropylbenzoic acid solution.[1]

« Titration Process: Titrate the 4-lsopropylbenzoic acid solution with the standardized NaOH
solution until the endpoint is reached, indicated by a persistent faint pink color.[1]

o Calculation: The molecular weight (MW) can be calculated using the following formula:
MW = (mass of acid in g x 1) / (volume of NaOH in L x Molarity of NaOH)

(Assuming a 1:1 molar ratio for the reaction between the monoprotic acid and NaOH)

Mass Spectrometry

Mass spectrometry is a powerful analytical technique that provides a highly accurate
determination of the molecular weight of a compound. It measures the mass-to-charge ratio
(m/z) of ionized molecules.

Experimental Protocol:

o Sample Preparation: A small amount of 4-Isopropylbenzoic acid is dissolved in a suitable
volatile solvent.

 lonization: The sample is introduced into the mass spectrometer and ionized using an
appropriate technique, such as Electrospray lonization (ESI) or Electron lonization (El).

e Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio by a mass analyzer.
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» Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum.

» Data Interpretation: The peak in the mass spectrum with the highest m/z value typically
corresponds to the molecular ion (M+ or M-), from which the molecular weight can be directly
determined.

Freezing Point Depression

Freezing point depression is a colligative property that can be used to determine the molar
mass of a solute. The principle is that the freezing point of a solvent is lowered when a solute is
dissolved in it, and the extent of this depression is proportional to the molality of the solution.

Experimental Protocol:

e Solvent Selection: Choose a suitable solvent in which 4-lsopropylbenzoic acid is soluble
and for which the cryoscopic constant (Kf) is known. Camphor or cyclohexane are common
choices in educational settings.

o Determine the Freezing Point of the Pure Solvent: Carefully measure the freezing point of a
known mass of the pure solvent.

e Prepare the Solution: Accurately weigh a known amount of 4-lsopropylbenzoic acid and
dissolve it in the previously used solvent.

o Determine the Freezing Point of the Solution: Measure the freezing point of the prepared
solution.

o Calculation: The molecular weight (MW) of the solute can be calculated using the following
formula:

ATf=Kfxm
where:

o ATf is the freezing point depression (Freezing point of pure solvent - Freezing point of
solution)
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o Kfis the cryoscopic constant of the solvent
o m is the molality of the solution (moles of solute / kg of solvent)

By rearranging the formula, the moles of solute can be determined, and subsequently, the
molecular weight (mass of solute / moles of solute).

Logical Workflow for Molecular Weight
Determination

The following diagram illustrates a logical workflow for determining the molecular weight of 4-
Isopropylbenzoic acid, from initial characterization to experimental verification.
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Workflow for Molecular Weight Determination of 4-lsopropylbenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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